Brac-S-pan
Brac-S-pan
Brand Name:
Vulcanchem
CAS No.:
105514-56-5
VCID:
VC20747859
InChI:
InChI=1S/C18H31BrN2O6S/c1-17(2,3)16(26)27-11-18(4,5)14(24)15(25)21-7-6-12(22)20-8-9-28-13(23)10-19/h14,24H,6-11H2,1-5H3,(H,20,22)(H,21,25)/t14-/m0/s1
SMILES:
CC(C)(C)C(=O)OCC(C)(C)C(C(=O)NCCC(=O)NCCSC(=O)CBr)O
Molecular Formula:
C18H31BrN2O6S
Molecular Weight:
483.4 g/mol
Brac-S-pan
CAS No.: 105514-56-5
Cat. No.: VC20747859
Molecular Formula: C18H31BrN2O6S
Molecular Weight: 483.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105514-56-5 |
|---|---|
| Molecular Formula | C18H31BrN2O6S |
| Molecular Weight | 483.4 g/mol |
| IUPAC Name | [(3R)-4-[[3-[2-(2-bromoacetyl)sulfanylethylamino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] 2,2-dimethylpropanoate |
| Standard InChI | InChI=1S/C18H31BrN2O6S/c1-17(2,3)16(26)27-11-18(4,5)14(24)15(25)21-7-6-12(22)20-8-9-28-13(23)10-19/h14,24H,6-11H2,1-5H3,(H,20,22)(H,21,25)/t14-/m0/s1 |
| Standard InChI Key | LFFLFOKPBPEUNL-AWEZNQCLSA-N |
| Isomeric SMILES | CC(C)(C)C(=O)OCC(C)(C)[C@H](C(=O)NCCC(=O)NCCSC(=O)CBr)O |
| SMILES | CC(C)(C)C(=O)OCC(C)(C)C(C(=O)NCCC(=O)NCCSC(=O)CBr)O |
| Canonical SMILES | CC(C)(C)C(=O)OCC(C)(C)C(C(=O)NCCC(=O)NCCSC(=O)CBr)O |
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